1-(3-chloro-2-methylphenyl)-N-(2,4-dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-(3-chloro-2-methylphenyl)-N-(2,4-dimethoxyphenyl)-5-methyltriazole-4-carboxamide
• InChI: InChI=1S/C19H19ClN4O3/c1-11-14(20)6-5-7-16(11)24-12(2)18(22-23-24)19(25)21-15-9-8-13(26-3)10-17(15)27-4/h5-10H,1-4H3,(H,21,25)
• InChI Key: SYRXENHSGKNESY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)N2C(=C(N=N2)C(=O)NC3=C(C=C(C=C3)OC)OC)C
• Molecular Formula: C19H19ClN4O3
• Molecular Weight: 386.8 g/mol

Description

Synthesis Analysis

Synthesis involves a multi-step process starting from basic building blocks, such as chlorobenzenamine or dimethoxybenzaldehyde, to construct the triazole core and subsequently introduce the carboxamide functionality. The synthesis pathways often explore conditions like reaction temperature and time to optimize yields and purity. For instance, the synthesis of related triazole compounds has been achieved through reactions involving esters, diamines, and cyclization steps, yielding products characterized by NMR and MS techniques (Kan, 2015).

Molecular Structure Analysis

Crystal structure determination and molecular modeling play crucial roles in understanding the compound's conformation and reactivity. For related compounds, single-crystal X-ray diffraction has provided insights into molecular geometry, confirming the presence of specific functional groups and their arrangement (Ji et al., 2018). These analyses help in predicting the compound's chemical behavior and interaction potential.

Chemical Reactions and Properties

Triazole compounds are versatile in chemical reactions, participating in condensation, cyclization, and click reactions. Their reactivity can be adjusted by substituents on the triazole ring or the phenyl groups, enabling the synthesis of a wide variety of derivatives for different applications. For example, the triazole core has been utilized in creating compounds with significant antitumor activities by modifying the side chains and functional groups (Lu et al., 2017).